Cas no 896337-23-8 (4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• CAS No: 896337-23-8
• MF: C₁₆H₁₄N₂O₃S₂
• MW: 346.423961162567
• CID: 5969161
• PubChem ID: 7565738
• Update Time: 2025-06-14

4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
• Benzamide, N-(4-methyl-2-benzothiazolyl)-4-(methylsulfonyl)-
• AKOS008528985
• N-(4-methyl-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide
• F2558-0021
• N-(4-methylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide
• 896337-23-8

• Inchi： 1S/C16H14N2O3S2/c1-10-4-3-5-13-14(10)17-16(22-13)18-15(19)11-6-8-12(9-7-11)23(2,20)21/h3-9H,1-2H3,(H,17,18,19)
• InChI Key： XFGWANCWKMXOTF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=C(C)C=CC=C2S1)(=O)C1=CC=C(S(C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 346.04458466g/mol
• Monoisotopic Mass: 346.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.424±0.06 g/cm3(Predicted)
• pka: 8.10±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide

Recent Advances in the Study of 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS: 896337-23-8)

The compound 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS: 896337-23-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide as a promising scaffold for the development of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in various diseases, including cancer and inflammatory disorders. The unique structural features of this compound, particularly the benzothiazole and methanesulfonyl moieties, contribute to its high affinity and selectivity for specific kinase targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide exhibits potent inhibitory activity against a subset of tyrosine kinases, including those involved in tumor proliferation and angiogenesis. The compound was synthesized via a multi-step process, starting from 4-methyl-2-aminobenzothiazole and methanesulfonyl benzoic acid derivatives. The final product was characterized using NMR spectroscopy and mass spectrometry, confirming its high purity and structural integrity.

Further investigations into the compound's mechanism of action revealed that it binds to the ATP-binding pocket of target kinases, thereby disrupting their catalytic activity. Molecular docking studies supported these findings, showing favorable binding interactions and stability. Additionally, in vitro assays using cancer cell lines demonstrated significant anti-proliferative effects, with IC50 values in the low micromolar range. These results suggest that 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide could serve as a lead compound for the development of new anti-cancer therapies.

Beyond its kinase inhibitory properties, recent research has also explored the compound's potential in treating neurodegenerative diseases. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide exhibit neuroprotective effects in models of Alzheimer's disease. The compounds were found to reduce amyloid-beta aggregation and oxidative stress, two key pathological features of the disease. These findings open new avenues for the therapeutic application of this chemical scaffold.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide. Issues such as solubility, metabolic stability, and bioavailability need to be addressed to advance the compound into clinical trials. Recent efforts have focused on structural modifications, including the introduction of polar groups and prodrug strategies, to enhance its drug-like properties.

In conclusion, 4-methanesulfonyl-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide (CAS: 896337-23-8) represents a versatile and promising compound in medicinal chemistry. Its dual potential as a kinase inhibitor and neuroprotective agent underscores its value in drug discovery. Future research should prioritize the optimization of its pharmacological profile and the exploration of its therapeutic efficacy in vivo. The continued investigation of this compound and its derivatives holds great promise for addressing unmet medical needs in oncology and neurology.